Cas no 1021050-73-6 (3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea)

• Product Name: 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea
• CAS No: 1021050-73-6
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• CID: 6063732
• PubChem ID: 42109839
• Update Time: 2025-11-01

3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea
• 1-[2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-(4-methoxyphenyl)urea
• 1021050-73-6
• F5072-2138
• VU0633217-1
• AKOS024494766
• 1-(2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(4-methoxyphenyl)urea

• Inchi： 1S/C22H24N4O5/c1-29-17-7-5-16(6-8-17)24-22(28)23-12-13-26-21(27)11-9-18(25-26)15-4-10-19(30-2)20(14-15)31-3/h4-11,14H,12-13H2,1-3H3,(H2,23,24,28)
• InChI Key： HTUJHDLRJUSVPZ-UHFFFAOYSA-N
• SMILES： N(CCN1N=C(C2=CC=C(OC)C(OC)=C2)C=CC1=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 424.17466988g/mol
• Monoisotopic Mass: 424.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea

Introduction to 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea and Its Significance in Modern Chemical Research

The compound with the CAS number 1021050-73-6, identified as 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including urea and pyridazine moieties, suggests a rich chemical reactivity that could be leveraged for designing molecules with specific biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyridazine derivatives emerging as particularly promising scaffolds for drug discovery. The structural motif of 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the 3,4-dimethoxyphenyl group introduces hydrophobic interactions and electronic modulation, while the pyridazine ring provides a rigid core for optimal conformational fit within binding pockets. These features make the compound a compelling candidate for further investigation.

Current research in chemical biology increasingly emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The urea moiety in this compound is particularly noteworthy, as urea-based derivatives have demonstrated efficacy in modulating enzyme activity and receptor binding. Studies have shown that urea functionalities can serve as hydrogen bond donors or acceptors, facilitating strong interactions with biological targets. The specific arrangement of atoms in 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea suggests potential for fine-tuning these interactions to achieve desired pharmacological effects.

Advances in computational chemistry have further accelerated the discovery process for novel compounds like this one. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with high accuracy. By leveraging these tools, scientists can design derivatives of 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea that exhibit improved pharmacokinetic profiles or enhanced target specificity. Such innovations are crucial for translating laboratory findings into effective clinical treatments.

The broader significance of this compound lies in its potential to address unmet medical needs through innovative chemical design. As drug resistance becomes an increasingly pressing issue, the development of new molecular entities with unique mechanisms of action is essential. The structural complexity of CAS number 1021050-73-6 offers a rich foundation for exploring diverse biological pathways. For instance, its interaction with enzymes or receptors could provide insights into novel therapeutic strategies for diseases such as cancer or neurodegenerative disorders.

In conclusion, 3-{2-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(4-methoxyphenyl)urea represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in shaping the future of drug discovery and development.